Cas no 1070795-57-1 (1,4-Dioxaspiro[4.5]decane-7-carboxaldehyde, 7-methyl-)

• Product Name: 1,4-Dioxaspiro[4.5]decane-7-carboxaldehyde, 7-methyl-
• CAS No: 1070795-57-1
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 4505807
• Update Time: 2026-05-14

1,4-Dioxaspiro[4.5]decane-7-carboxaldehyde, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decane-7-carboxaldehyde, 7-methyl-

Additional information on 1,4-Dioxaspiro[4.5]decane-7-carboxaldehyde, 7-methyl-

Comprehensive Overview of 1,4-Dioxaspiro[4.5]decane-7-carboxaldehyde, 7-methyl- (CAS No. 1070795-57-1)

1,4-Dioxaspiro[4.5]decane-7-carboxaldehyde, 7-methyl- (CAS No. 1070795-57-1) is a specialized organic compound widely recognized for its unique spirocyclic structure and versatile applications in synthetic chemistry. This compound belongs to the class of spiroketals, which are increasingly studied for their role in pharmaceuticals, fragrances, and advanced material synthesis. Its molecular formula, C₁₁H₁₈O₃, highlights a balance of hydrophobicity and reactivity, making it valuable for researchers exploring green chemistry and sustainable synthesis methods.

The spirocyclic framework of this compound is particularly noteworthy, as it offers structural rigidity and stereochemical control, traits highly sought after in drug discovery. Recent trends in AI-driven molecular design and computational chemistry have amplified interest in such scaffolds, as they can be optimized for bioactive molecule development. Users frequently search for terms like "spirocyclic compounds in drug design" or "applications of 1,4-dioxaspiro derivatives," reflecting the growing demand for innovative building blocks in medicinal chemistry.

In the fragrance industry, 1,4-Dioxaspiro[4.5]decane-7-carboxaldehyde, 7-methyl- is valued for its potential to contribute to complex olfactory profiles. Its aldehyde functionality allows for further derivatization, enabling the creation of novel synthetic aromas. With consumers increasingly favoring eco-friendly fragrances, this compound aligns with the shift toward sustainable scent technologies. Searches for "green alternatives in perfumery" or "spiroketal-based fragrances" underscore this trend.

From a synthetic perspective, the compound’s 1,4-dioxaspiro[4.5]decane core is a versatile intermediate. Researchers often explore its use in multicomponent reactions or catalyzed transformations, topics frequently queried in academic and industrial circles. Its stability under various conditions makes it suitable for high-throughput screening and library synthesis, addressing the need for diverse chemical space exploration in modern R&D.

Environmental and regulatory considerations also play a role in its adoption. Unlike many traditional aldehydes, this compound’s spirocyclic structure may offer reduced volatility and improved biodegradability, aligning with REACH compliance and green chemistry principles. Queries such as "safe aldehyde substitutes" or "biodegradable spiroketals" highlight its relevance in these discussions.

In summary, 1,4-Dioxaspiro[4.5]decane-7-carboxaldehyde, 7-methyl- (CAS No. 1070795-57-1) is a multifaceted compound bridging gaps between pharmaceutical innovation, fragrance science, and sustainable chemistry. Its structural elegance and functional adaptability ensure its continued prominence in cutting-edge research and industrial applications.